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Compound of Interest

Compound Name: Levalbuterol sulfate

Cat. No.: B125821 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Levalbuterol sulfate. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment. The following protocols for personal protective equipment (PPE), handling, and

disposal are designed to minimize exposure risk and ensure operational integrity.

Occupational Exposure Limits
Understanding the established occupational exposure limits (OELs) is the first step in a risk-

based approach to handling chemical compounds. While specific limits for Levalbuterol
sulfate are not widely established, an OEL for the hydrochloride salt form is available and

provides a crucial reference point for minimizing exposure.
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Compound Organization/Type Exposure Limit

Levalbuterol Hydrochloride Sunovion OEL
1 µg/m³ (8-Hour Time-

Weighted Average)[1]

Sulfuric Acid* ACGIH TLV
0.2 mg/m³ (Time-Weighted

Average)[1]

OSHA PEL
1 mg/m³ (Time-Weighted

Average)[1]

OSHA STEL
3 mg/m³ (Time-Weighted

Average)[1]

Note: Sulfuric acid may be

present in some formulations

to adjust pH.[1]

Personal Protective Equipment (PPE)
A site-specific risk assessment should always be conducted to determine the appropriate level

of PPE required.[2] However, the following table summarizes general recommendations for

handling Levalbuterol sulfate in a laboratory setting. For handling the final packaged product,

such as an inhalation solution, PPE is used "as required" as the risk of exposure is minimal.[1]

[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://lkstevens-wa.safeschoolssds.com/document/repo/6f9ebb00-3e12-4004-9d41-7ec50961af8b
https://lkstevens-wa.safeschoolssds.com/document/repo/6f9ebb00-3e12-4004-9d41-7ec50961af8b
https://lkstevens-wa.safeschoolssds.com/document/repo/6f9ebb00-3e12-4004-9d41-7ec50961af8b
https://lkstevens-wa.safeschoolssds.com/document/repo/6f9ebb00-3e12-4004-9d41-7ec50961af8b
https://lkstevens-wa.safeschoolssds.com/document/repo/6f9ebb00-3e12-4004-9d41-7ec50961af8b
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://www.benchchem.com/product/b125821?utm_src=pdf-body
https://lkstevens-wa.safeschoolssds.com/document/repo/6f9ebb00-3e12-4004-9d41-7ec50961af8b
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Specifications and Use
Cases

Eye/Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.

Recommended for all medical

or industrial exposures to

protect against splashes.[2][3]

Hand Protection Chemical-resistant gloves.

Wear protective gloves made

from materials such as PVC,

neoprene, nitrile, or vinyl.[2]

Body Protection
Laboratory coat or suitable

protective clothing.

Impervious clothing may be

required depending on the

scale of handling.[2][3]

Respiratory Protection Use in a well-ventilated area.

A laboratory fume hood or

other local exhaust ventilation

is recommended, especially

when handling powders or

creating aerosols.[2][3] If

engineering controls are

insufficient, a NIOSH/MSHA

approved respirator may be

necessary.[4]

Operational Plan: Handling, Storage, and Disposal
A systematic approach to the entire lifecycle of the chemical, from receiving to disposal, is

crucial for safety and regulatory compliance.

Step 1: Safe Handling Protocol
Preparation: Work within a designated area, preferably a chemical fume hood, to minimize

inhalation exposure.[3]

Personal Protection: Before handling, ensure all required PPE is donned correctly.

Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.[2]
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Avoid Inhalation: Do not breathe dust, mist, or vapors.[2] Avoid any actions that could

generate dust or aerosols.[3]

Hygiene: After handling, wash hands and other potentially exposed areas thoroughly.[1]

Step 2: Storage Requirements
Proper storage is essential to maintain the chemical's stability and prevent accidental spills or

reactions.

Temperature: Store at a controlled room temperature between 20°C and 25°C (68°F and

77°F).[2][5]

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

Environment: Protect from light and keep away from heat sources.[2]

Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong

bases.[1][2][3]

Step 3: Waste Disposal Plan
Dispose of Levalbuterol sulfate and any contaminated materials in accordance with all

applicable local, regional, and national regulations.[2]

Containment: Collect waste material in suitable, clearly labeled containers.

Environmental Protection: Do not allow the substance to be released into the environment.[2]

Specifically, do not flush waste down the drain or into any sewer system.[2]

Aerosol Canisters: For finished products in pressurized canisters, do not puncture or

incinerate, even when empty.[5] Dispose of the canister after the labeled number of

inhalations has been used.[6][7]

Emergency Procedures: Spill and Exposure
Response
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Immediate and appropriate action during an emergency can significantly mitigate potential

harm.

Accidental Release or Spill Response
In the event of a spill, follow a structured response plan. Evacuate non-essential personnel

from the area and ensure adequate ventilation.[2]
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Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Evacuate Area

Ensure Ventilation

Don Appropriate PPE

Assess Spill Size

Small Spill:
Soak up with absorbent material

Small

Large Spill:
Cordon off area, contain spread

Large

Collect waste into
 a suitable container

Decontaminate area twice

Dispose of waste according
to regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Levalbuterol sulfate spill.
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First Aid Measures for Exposure
Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes.[2] Remove contact lenses if

present and easy to do.[2] Seek medical

attention if irritation persists.[2]

Skin Contact

Remove contaminated clothing. Wash the

affected area immediately with soap and plenty

of water.[2] If skin irritation occurs, seek medical

advice.[2]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[2]

Get medical attention if symptoms develop or

persist.[2]

Ingestion

Rinse mouth thoroughly with water.[2] Do not

induce vomiting.[2] Never give anything by

mouth to an unconscious person.[2] Seek

immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lkstevens-wa.safeschoolssds.com [lkstevens-wa.safeschoolssds.com]

2. gps.mylwebhub.com [gps.mylwebhub.com]

3. cleanchemlab.com [cleanchemlab.com]

4. cdn.benco.com [cdn.benco.com]

5. medline.com [medline.com]

6. Levalbuterol Oral Inhalation: MedlinePlus Drug Information [medlineplus.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://www.benchchem.com/product/b125821?utm_src=pdf-custom-synthesis
https://lkstevens-wa.safeschoolssds.com/document/repo/6f9ebb00-3e12-4004-9d41-7ec50961af8b
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalogue%20sds4/LEVALBUTEROL_INH_SOLN_MTR_NGHS_EN.ashx
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=8725
https://cdn.benco.com/sds/document/138194466
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD70252.pdf
https://medlineplus.gov/druginfo/meds/a603025.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. somerseturological.com [somerseturological.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Levalbuterol Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125821#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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